3-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol

• IUPAC Name: 3-chloro-5-(3-pyrrolidin-1-ylsulfonylphenyl)phenol
• InChI: InChI=1S/C16H16ClNO3S/c17-14-8-13(9-15(19)11-14)12-4-3-5-16(10-12)22(20,21)18-6-1-2-7-18/h3-5,8-11,19H,1-2,6-7H2
• InChI Key: PVYLIMPDNUTYPC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CC(=CC(=C3)Cl)O
• Molecular Formula: C16H16ClNO3S
• DSSTOX Substance ID: DTXSID80686205
• Molecular Weight: 337.8 g/mol
• CAS No.: 1261957-34-9

Description

3-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol is an organic compound characterized by the presence of a chloro group, a pyrrolidinylsulfonyl group, and a phenol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol typically involves a multi-step process. One common method includes the following steps:

Formation of the Pyrrolidinylsulfonyl Intermediate: This step involves the reaction of pyrrolidine with a sulfonyl chloride to form the pyrrolidinylsulfonyl group.

Coupling Reaction: The pyrrolidinylsulfonyl intermediate is then coupled with a chlorophenol derivative under specific conditions, such as the presence of a base and a suitable solvent, to form the final product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The chloro group can be reduced to form the corresponding hydrocarbon.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophilic substitution reactions often require a base, such as sodium hydroxide (NaOH), and a suitable solvent.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Hydrocarbons and reduced derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

3-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the pyrrolidinylsulfonyl group can interact with various enzymes and receptors. These interactions can modulate biological pathways and lead to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

• 3-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol
• 2-Chloro-5-(1-pyrrolidinylsulfonyl)pyridine

Uniqueness

3-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol is unique due to the specific positioning of the pyrrolidinylsulfonyl group and the chloro group on the phenyl ring. This unique arrangement can lead to distinct chemical and biological properties compared to similar compounds.